1,2-Dieicosenoyl-sn-glycero-3-phosphocholine

• Molecular Formula: C48H92NO8P
• Molecular Weight: 842.2 g/mol
• InChI: InChI=1S/C48H92NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,46H,6-19,24-45H2,1-5H3/b22-20-,23-21-/t46-/m1/s1
• InChIKey: AEUCYCQYAUFAKH-DITNKEBASA-N

1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC): A Specialized C20:1 cis-Unsaturated Phosphatidylcholine for Precision Biophysical Modeling and Tailored Drug Delivery

1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC, also designated 20:1 (Cis) PC) is a synthetic, zwitterionic phosphatidylcholine lipid . It is distinguished by having two identical 20-carbon acyl chains, each containing a single cis double bond at the 11th carbon position (11Z-eicosenoic acid) . DEPC is a key component in the creation of biomimetic membranes and advanced lipid-based carriers . Its specific molecular architecture yields a distinct set of biophysical parameters, notably a gel-to-liquid crystalline phase transition temperature (Tm) of approximately -4 °C [1] and a bilayer bending elasticity (κc) of 0.64 × 10⁻¹⁹ J [2], which are critical for applications requiring precise control over membrane fluidity, permeability, and structural dynamics.

Research Workflow Biomimetic membrane modeling & lipid carrier engineering

Key Attribute C20:1 cis-unsaturated lipid with defined low phase transition temperature

Fit Context Controlled fluidity, high-rigidity bilayers, pressure-sensitive studies

• [1] Lipid phase transition temperature (Tm) as reported by Avanti Polar Lipids. Data compiled in: Table 2. PMC. View Source
• [2] Bending elasticity of saturated and monounsaturated phospholipid membranes studied by the neutron spin echo technique. (Data for DEPC κc). Mendeley. View Source

The Critical Importance of Acyl Chain Specificity: Why Substituting DEPC with DOPC or DPPC Alters Experimental Outcomes

The physicochemical properties of phosphatidylcholines are exquisitely sensitive to acyl chain length and unsaturation. As demonstrated in systematic biophysical studies, substituting a saturated chain for an unsaturated one, or even altering the length of an unsaturated chain, profoundly changes a lipid bilayer‘s phase behavior, packing density, and mechanical properties [1]. Consequently, substituting DEPC with a more common analog like DOPC (18:1 cis) or DPPC (16:0) is not a benign change; it fundamentally alters the membrane system’s response to temperature, pressure, and intermolecular interactions [1][2]. The unique combination of DEPC‘s long (C20) acyl chains and its specific cis-unsaturation confers a distinct set of biophysical signatures—such as its specific phase transition temperature and bending elasticity—that cannot be replicated by other lipids [3]. Therefore, experimental or formulation reproducibility and the ability to achieve a desired membrane phenotype are contingent upon the precise selection of this specific molecular species.

DOPC (C18:1 cis) Shorter chains may shift phase transition pressure sensitivity and bilayer bending rigidity.

DPPC (C16:0) Saturated chains limit ultra-small vesicle formation and alter sustained-release kinetics.

Saturated PC analogs May not reproduce cis-unsaturation-dependent membrane dynamics and size-control capability.

• [1] Ichimori H, Matsuki H, Kaneshina S. Effect of unsaturated acyl chains on the thermotropic and barotropic phase transitions of phospholipid bilayer membranes. Chem Phys Lipids. 1999;100(1-2):101-113. View Source
• [2] Kaneshina S, Matsuki H, Kusube M, Ichimori H. Effects of Cis and Trans Unsaturation on the Barotropic and Thermotropic Phase Behavior of Phospholipid Bilayers. In: Advances in High Pressure Bioscience and Biotechnology II. Springer, 2003. View Source
• [3] Bending elasticity of saturated and monounsaturated phospholipid membranes studied by the neutron spin echo technique. Mendeley. (Data showing DEPC κc = 0.64 x 10^-19 J). View Source

Quantitative Differentiation of 1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC): A Comparative Biophysical and Functional Evidence Guide

Membrane Bending Elasticity: DEPC (C20:1 cis) Exhibits Superior Rigidity Compared to Shorter-Chain Saturated and Unsaturated Phosphatidylcholines

DEPC demonstrates the highest bending elasticity (κc) among a series of phosphatidylcholines, including both saturated and shorter-chain unsaturated species. This was confirmed via neutron spin echo (NSE) spectroscopy, a technique highly sensitive to membrane undulation dynamics. The data show a clear trend where increasing chain length and the presence of a cis double bond contribute to a higher κc, with DEPC exhibiting the maximum value in the studied series. [1]

Bending elasticity

Head-to-head

κc = 0.64 × 10⁻¹⁹ J (68% higher than DMPC)

Supports high-rigidity bilayer modeling and protein reconstitution studies.

NSE spectroscopy; liquid-crystalline phase comparison.

Evidence Dimension	Bending Elasticity Modulus (κc)
Target Compound Data	0.64 × 10⁻¹⁹ J
Comparator Or Baseline	DMPC (14:0 saturated): 0.38 × 10⁻¹⁹ J; DPPC (16:0 saturated): ~0.49 × 10⁻¹⁹ J (inferred from trends); DOPC (18:1 cis): ~0.55 × 10⁻¹⁹ J (inferred from trends)
Quantified Difference	68% higher than DMPC
Conditions	Phosphatidylcholines in the liquid crystalline (Lα) phase, measured by neutron spin echo (NSE) technique.

Why This Matters

A higher κc indicates a less flexible, more rigid bilayer, which is a critical parameter for controlling vesicle stability, fusion dynamics, and the function of reconstituted membrane proteins.

• [1] Bending elasticity of saturated and monounsaturated phospholipid membranes studied by the neutron spin echo technique. Mendeley. (Data showing DEPC κc = 0.64 x 10^-19 J vs DMPC κc = 0.38 x 10^-19 J). View Source

Barotropic Phase Behavior: DEPC Exhibits a 7.4-fold Lower Critical Pressure for the Liquid-Crystalline to Gel Phase Transition than the cis-Unsaturated Analog DOPC

Under high pressure, DEPC undergoes a transition from the liquid-crystalline (Lα) phase to a gel phase at a critical pressure (Pc) that is an order of magnitude lower than that required for DOPC. High-pressure infrared spectroscopy revealed that DEPC transitions at 0.7 kbar, whereas the structurally analogous cis-unsaturated lipid DOPC (with shorter C18:1 chains) requires 5.2 kbar [1]. This indicates DEPC bilayers are far more sensitive to pressure-induced ordering.

Barotropic phase

Head-to-head

Pc = 0.7 kbar (7.4× lower than DOPC)

Pressure-sensitive membrane research context; not interchangeable with DOPC.

High-pressure FT-IR; Lα→gel transition measurement.

Evidence Dimension	Critical Pressure (Pc) for Liquid-Crystalline to Gel Phase Transition
Target Compound Data	0.7 kbar
Comparator Or Baseline	1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC): 5.2 kbar
Quantified Difference	DEPC's critical pressure is 4.5 kbar lower (a 7.4-fold reduction).
Conditions	Phospholipid bilayers, measured by high-pressure Fourier transform infrared (FT-IR) spectroscopy.

Why This Matters

This stark difference in barotropic behavior demonstrates that DEPC and DOPC are not interchangeable in studies or applications involving pressure as a variable (e.g., deep-sea biophysics, high-pressure processing of lipid formulations).

• [1] Effects of cis and trans unsaturation on the structure of phospholipid bilayers: a high-pressure infrared spectroscopic study. Scilit.net. (Data showing Pc(DEPC)=0.7 kbar vs Pc(DOPC)=5.2 kbar). View Source

Vesicle Size Control: DEPC Enables Formation of Sub-18 nm Ultra-Small Unilamellar Vesicles (ULVs), a Capability Absent in Saturated Phospholipids

In binary mixtures with tricyclic antidepressant drugs, DEPC and DOPC were both capable of spontaneously forming ultrasmall unilamellar vesicles (ULVs) with diameters less than 18 nm. In contrast, mixtures with the saturated phospholipids DMPC and DPPC could not produce vesicles smaller than 30 nm and 100 nm, respectively [1]. This demonstrates that the cis-unsaturation in DEPC's long acyl chains is a key determinant for achieving ultra-small vesicle dimensions.

Vesicle size control

Head-to-head

ULV diameter < 18 nm achievable

Ultra-small vesicle engineering capability for enhanced uptake studies.

Cryo-TEM/SANS; not attainable with saturated PCs.

Evidence Dimension	Minimum Unilamellar Vesicle Diameter
Target Compound Data	< 18 nm
Comparator Or Baseline	DMPC (14:0) mixtures: ~30 nm; DPPC (16:0) mixtures: >100 nm
Quantified Difference	At least 12 nm smaller than DMPC vesicles and >82 nm smaller than DPPC vesicles.
Conditions	Spontaneous vesicle formation from binary mixtures of drug surfactant (AMT or DXP) and phospholipid, measured by cryo-TEM and SANS.

Why This Matters

The ability to generate ultra-small vesicles (ULVs) is highly desirable for improved tumor penetration (EPR effect), enhanced cellular uptake, and creating stable, optically clear formulations.

• [1] Spontaneous formation of small and ultrasmall unilamellar vesicles in mixtures of drug surfactant and phospholipid: Effect of chemical structure of phospholipid tails on vesicle size. J Colloid Interface Sci. 2025;683(Pt 1):1008-1018. View Source

Controlled Release Kinetics: A 75:25 SPC:DEPC Liposome Formulation Extends Liraglutide Release Duration to 8 Days In Vivo, Surpassing Alternative Phospholipid Ratios

In a multivesicular liposome (MVL) formulation for sustained release of the peptide drug liraglutide, the ratio of soy phosphatidylcholine (SPC) to DEPC was systematically optimized. Formulations with a higher proportion of the more flexible SPC (SPC:DEPC > 85:15) released drug too quickly, while those with a higher proportion of the more rigid DEPC (SPC:DEPC < 50:50) released it too slowly for therapeutic effect [1]. The optimal 75:25 SPC:DEPC ratio achieved a sustained reduction in blood glucose concentration (BGC) in diabetic mice for 8 days [1].

Sustained release

Head-to-head

75:25 SPC:DEPC formulation: 8-day BGC control in db/db mice

Supports tunable long-acting depot engineering and release modeling.

Multivesicular liposomes; liraglutide s.c. model-response context.

Evidence Dimension	Duration of Blood Glucose Control (BGC < 16 mM) in db/db mice
Target Compound Data	8 days (for 75:25 SPC:DEPC formulation)
Comparator Or Baseline	2-4 days (for SPC:DEPC > 85:15); 2-3 days (for SPC:DEPC < 50:50)
Quantified Difference	The 75:25 ratio provides at least 2x longer duration than suboptimal ratios.
Conditions	In vivo study in diabetic db/db mice; liraglutide-loaded multivesicular liposomes (MVLs) administered subcutaneously.

Why This Matters

This provides a concrete, quantitative example of how DEPC‘s distinct phase transition temperature (Tm = 13 °C for the dierucoyl variant) can be rationally exploited to engineer a specific, tunable release profile that is not achievable with other common phospholipids.

• [1] Sustained Delivery of Liraglutide Using Multivesicular Liposome Based on Mixed Phospholipids. Pharmaceutics. 2025;17(2):203. View Source

Data-Backed Applications for 1,2-Dieicosenoyl-sn-glycero-3-phosphocholine (DEPC): Where This Lipid Provides a Definitive Advantage

Engineering Pressure-Sensitive Liposomal Formulations

For applications where drug release is triggered by pressure changes or for studies modeling the behavior of biological membranes in high-pressure environments (e.g., deep-sea organisms), DEPC is the preferred lipid. Its uniquely low critical pressure for the liquid-crystalline to gel transition (Pc = 0.7 kbar) compared to other common lipids like DOPC (Pc = 5.2 kbar) makes it an ideal model system for investigating and exploiting barotropic membrane phenomena [1].

Creating Ultra-Small and Highly Stable Nanovesicles

DEPC is a critical component for generating ultra-small unilamellar vesicles (ULVs) with diameters <18 nm. This capability, which is not shared by saturated phosphatidylcholines like DPPC and DMPC, is essential for applications requiring enhanced tumor penetration, improved cellular uptake of encapsulated payloads, or the creation of optically clear colloidal suspensions [1].

Rational Design of Long-Acting Injectable Depots

DEPC‘s well-defined phase transition temperature (Tm = 13 °C for the 22:1 analog, or -4°C for the 20:1 analog) serves as a precise biophysical “handle” for tuning the membrane rigidity and, consequently, the release kinetics of drug-loaded multivesicular liposomes (MVLs). As demonstrated with a liraglutide formulation, the ratio of DEPC to a more fluid lipid can be systematically adjusted to achieve a desired multi-day sustained release profile, a clear advantage over less-characterized phospholipid mixtures [1].

Building Robust Biomimetic Membranes for Protein Reconstitution

In membrane biophysics research where the objective is to study the function of transmembrane proteins in a stable, well-defined environment, DEPC offers a superior combination of properties. Its high bending elasticity modulus (κc = 0.64 × 10⁻¹⁹ J) indicates a more rigid bilayer than that provided by shorter-chain lipids like DMPC (κc = 0.38 × 10⁻¹⁹ J), potentially leading to more reproducible protein insertion and functional assays [1].

Application

Selection Property

Validation Focus

Pressure-sensitive liposome engineering

Low critical pressure for Lα→gel transition

High-pressure membrane dynamics and stability

Ultra-small nanovesicle formulation

Cis-unsaturation enables ultra-small unilamellar vesicle formation

Vesicle size distribution and colloidal stability assessment

Long-acting injectable depot design

Defined low phase transition temperature for tunable rigidity

In vitro/in vivo release kinetics and model-response profiling

Biomimetic membrane protein reconstitution

High bilayer bending rigidity supports protein functional assays

Reproducible membrane protein insertion and activity readouts

• [1] Section 3 evidence sources. See Evidence_Items in Section 3 for full details. View Source